N1-(3-methoxypropyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N-(3-methoxypropyl)-N'-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• InChI: InChI=1S/C15H23N3O5S2/c1-23-9-4-7-16-14(19)15(20)17-11-12-5-2-8-18(12)25(21,22)13-6-3-10-24-13/h3,6,10,12H,2,4-5,7-9,11H2,1H3,(H,16,19)(H,17,20)
• InChI Key: NVNQUIXJVXOQAD-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C(=O)NCC1CCCN1S(=O)(=O)C2=CC=CS2
• Molecular Formula: C15H23N3O5S2
• Molecular Weight: 389.5 g/mol
• CAS No.: 896280-92-5

Description

N1-(3-methoxypropyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C15H23N3O5S2 and its molecular weight is 389.49. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Structure

A novel approach to synthesizing di- and mono-oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides via classical and new rearrangement sequences demonstrates the compound's relevance in producing anthranilic acid derivatives and oxalamides. This method offers a simple, high-yield formula for crafting these chemical structures (Mamedov et al., 2016).

Another study focuses on the crystal structure and molecular conformation of 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, synthesized as a potential antineoplastic agent. X-ray analysis and AM1 molecular orbital methods were utilized, providing insights into its structural integrity and potential interaction with biological targets (Banerjee et al., 2002).

Potential Therapeutic Applications

The pharmacological characterization of a compound structurally similar to the one revealed its high affinity for κ-opioid receptors, suggesting its potential for treating depression and addiction disorders. This study elucidates the therapeutic possibilities of targeting specific receptors with novel compounds (Grimwood et al., 2011).

Molecular Interactions and Applications

Research on the synthesis and reactivity of thieno[2,3-b]pyridine-2,3-diamines indicates the interaction of similar compounds with hydrazine hydrate, leading to the formation of novel molecular structures. This study showcases the versatility of these compounds in reacting with various nucleophiles, paving the way for the development of new chemical entities with potential biological activities (Lipunov et al., 2007).